Cas no 40242-35-1 (Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-)
40242-35-1 structure
Product Name:Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-
CAS No:40242-35-1
MF:C22H27IO3
MW:466.352459192276
CID:326727
Update Time:2024-01-28
Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)- Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)-
- 21-Iodo-16-methylpregna-1,4,9(11)-trien-17-ol-3,20-dione
- 17-Hydroxy-21-iodo-16-methylpregna-1,4,9(11)-triene-3,20-dione
- Pregna-1,4,9(11)-triene-3,20-dione, 17-hydroxy-21-iodo-16-methyl-, (16β)-
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- Inchi: 1S/C22H27IO3/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6-8,11,13,16,18,26H,4-5,9-10,12H2,1-3H3/t13?,16-,18+,20+,21+,22+/m1/s1
- InChI Key: ZUMVZBTYVAVCOM-VTZACXCQSA-N
- SMILES: C1(=O)C=C2[C@](C)(C=C1)C1[C@]([H])([C@@]3([H])[C@@](CC=1)(C)[C@@](O)(C(=O)CI)C(C)C3)CC2
Experimental Properties
- Density: 1.51±0.1 g/cm3(Predicted)
- Boiling Point: 556.4±50.0 °C(Predicted)
- pka: 12.44±0.70(Predicted)
Pregna-1,4,9(11)-triene-3,20-dione,17-hydroxy-21-iodo-16-methyl-, (16b)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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